N-(9H-fluoren-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(9H-fluoren-2-yl)-6-pyrazol-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C21H15N5O/c27-21(19-8-9-20(25-24-19)26-11-3-10-22-26)23-16-6-7-18-15(13-16)12-14-4-1-2-5-17(14)18/h1-11,13H,12H2,(H,23,27)
• InChI Key: DMDTXBICZUPQBY-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)NC(=O)C4=NN=C(C=C4)N5C=CC=N5
• Molecular Formula: C21H15N5O
• Molecular Weight: 353.4 g/mol

Description

N-(9H-fluoren-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as FPYD, and it has been synthesized using different methods.

Scientific Research Applications

Synthesis and Biological Activities

Recent studies have demonstrated the versatility of N-(9H-fluoren-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide derivatives in the synthesis of novel heterocyclic compounds. For instance, one study focused on the reaction of enaminone with various nitrogen nucleophiles, resulting in the synthesis of pyrazole, isoxazole, and pyrimidine derivatives. These compounds exhibited significant antimicrobial and in vitro anticancer activities, underscoring the potential of this compound derivatives in the development of new therapeutic agents (Fahim et al., 2021).

Another study described a new route to synthesize benzamide-based 5-aminopyrazoles and their corresponding pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine derivatives. These compounds showed remarkable antiavian influenza virus activity, highlighting the potential of such derivatives in antiviral drug development (Hebishy et al., 2020).

Antimicrobial and Antifungal Applications

The antimicrobial and antifungal properties of this compound derivatives have been a focal point of research. For example, the synthesis and antimicrobial evaluation of new anthraquinone derivatives incorporating the pyrazole moiety revealed promising activities, suggesting the compound's utility in combating microbial infections (Gouda et al., 2010).

Anticancer Research

The potential anticancer applications of derivatives of this compound have also been explored. Research into the synthesis, characterization, and biological studies of novel pyrazole carboxamide, pyridazine, and thienopyridazine derivatives revealed that some compounds displayed notable antimicrobial activity and showed potential as anticancer agents, indicating the broad applicability of these derivatives in therapeutic development (Othman & Hussein, 2020).